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Compound of Interest

Compound Name: Aminotriazine

Cat. No.: B8590112 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the nomenclature and IUPAC naming

conventions for aminotriazines, a critical class of heterocyclic compounds with widespread

applications in pharmaceuticals, agriculture, and materials science. Understanding the precise

naming of these molecules is paramount for unambiguous scientific communication, database

searching, and regulatory compliance.

Core Triazine Isomers and Numbering
Triazines are six-membered heterocyclic aromatic rings containing three nitrogen atoms, with

the molecular formula C₃H₃N₃. There are three structural isomers of triazine, distinguished by

the positions of their nitrogen atoms. The IUPAC-approved numbering of these rings is

fundamental to the nomenclature of their derivatives.[1][2]

1,3,5-Triazine (s-triazine): The most common and symmetrical isomer. Numbering starts at a

nitrogen atom and proceeds around the ring to give the nitrogen atoms the locants 1, 3, and

5.

1,2,4-Triazine (as-triazine): An asymmetrical isomer. Numbering begins with the nitrogen

atom adjacent to the single carbon atom and continues in a way that gives the other nitrogen

atoms the lowest possible locants.
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1,2,3-Triazine (v-triazine): Another asymmetrical isomer. The numbering starts from a

nitrogen atom that is part of the N-N-N sequence and proceeds through the other two

nitrogen atoms.

The logical relationship for numbering the 1,3,5-triazine ring is illustrated below.
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Numbering Convention for 1,3,5-Triazine

Start Assign 1 to a Nitrogen
Step 1

Proceed around the ring
Step 2

Lowest locants for heteroatoms
Step 3

Final Numbering
Outcome
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Aminotriazine Derivative

1. Identify Parent Triazine Ring
(1,3,5-, 1,2,4-, or 1,2,3-triazine)

2. Identify Principal Functional Group

Amino group is principal:
Suffix: '-amine'

Other group is principal:
Prefix: 'amino-'

3. Number the Triazine Ring

4. Name and Number Substituents

Use 'N-' for substituents on the amino nitrogen

5. Assemble Full IUPAC Name
(alphabetical order for prefixes)
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Cyanuric Chloride

React with 1 eq. of Amine 1 (R1NH2)
~0-5 °C

2-Amino-4,6-dichloro-1,3,5-triazine

React with 1 eq. of Amine 2 (R2NH2)
~20-40 °C

N2-R1-N4-R2-6-chloro-1,3,5-triazine-2,4-diamine

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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